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Compound of Interest

Compound Name: Tetrakis(dimethylamino)zirconium

Cat. No.: B103496

For researchers, scientists, and drug development professionals, the proper handling of
reactive chemical compounds is paramount to ensuring laboratory safety and experimental
integrity. This in-depth technical guide provides a comprehensive overview of the safety data
and handling precautions for Tetrakis(dimethylamino)zirconium (TDMAZ), a pyrophoric and
water-reactive organometallic compound.

Compound Identification and Properties

Tetrakis(dimethylamino)zirconium is a solid compound utilized in various chemical synthesis
and deposition processes.[1][2] A summary of its key physical and chemical properties is
presented below.

Property Value Reference
Chemical Formula C8H24N4Zzr
Molecular Weight 267.53 g/mol
CAS Number 19756-04-8
Appearance White to light yellow crystalline 1]
solid
Melting Point 57-60 °C [2][4]
Sensitivity Moisture, Air [11[415]
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Hazard Identification and Classification

TDMAZ is classified as a hazardous substance with multiple risk factors. It is a flammable solid

that reacts with water to release flammable gases.[2] It is also known to cause severe skin

burns, serious eye damage, and respiratory irritation.[1]

Hazard .
L GHS Code Description Reference
Classification
Flammable Solids H228 Flammable solid [2]
Substances which, in In contact with water
contact with water, H261 releases flammable [2][6]
emit flammable gases gas
Causes severe skin
Skin burns and eye
) o H314/H315 ] [1][6]
Corrosion/Irritation damage / Causes skin
irritation
_ Causes serious eye
Serious Eye
o H318/H319 damage / Causes [1][6]
Damage/Eye lrritation ] o
serious eye irritation
Specific target organ _
o _ May cause respiratory
toxicity — single H335 [1][6]

exposure

irritation

Safe Handling and Storage Protocols

Due to its reactive nature, stringent protocols must be followed when handling and storing

TDMAZ.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent skin and eye contact, as well as inhalation.
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PPE Specification Reference

Chemical safety goggles or
Eye Protection face shield. Contact lenses [1]

should not be worn.

_ Neoprene or nitrile rubber
Hand Protection [1]
gloves.

) ] Wear suitable protective
Skin and Body Protection ) [1]
clothing.

) ) NIOSH-certified dust and mist
Respiratory Protection ) ) [1]
respirator (orange cartridge).

Handling and Storage

TDMAZ should be handled in a controlled environment, and specific storage conditions must

be maintained.
e Handling:
o Work in a well-ventilated area, such as a fume hood, to minimize exposure to dust.[1]
o Avoid contact with skin and eyes.[1]
o Do not breathe dust.[1]
o Keep away from heat, sparks, and open flames.[1]
e Storage:
o Store in a tightly closed container in a dry, well-ventilated place.[1]
o Store under a dry, inert atmosphere.[1]

o Incompatible materials to avoid include acids, alcohols, oxidizing agents, moisture, and
water.[1]
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Emergency Procedures

In the event of an emergency, the following procedures should be followed.
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Emergency Situation

Procedure

Reference

Inhalation

Move the person to fresh air. If
breathing is difficult, administer
oxygen. Seek medical

attention.

[6]

Skin Contact

Immediately flush skin with
running water for at least 15
minutes while removing
contaminated clothing and
shoes. Seek immediate

medical attention.

[6]

Eye Contact

Immediately flush eyes with
running water for at least 15
minutes. Seek immediate

medical attention.

[6]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Seek

immediate medical attention.

[6]

Fire

Use water spray, foam, carbon
dioxide, or dry chemical to
extinguish. Irritating fumes of
dimethylamine and organic
acid vapors may develop when
the material is exposed to

water or open flame.

[1]

Spill

Evacuate unnecessary
personnel. Equip cleanup crew
with proper protection. Sweep
or shovel spills into an
appropriate container for
disposal. Prevent entry to

sewers and public waters.

[1]
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Experimental Workflow for Handling
Tetrakis(dimethylamino)zirconium

The following diagram illustrates a logical workflow for the safe handling of TDMAZ in a

research setting.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b103496?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Handling
A4

\

\
\
\

~ \

S \
\\ \
\\\ \‘
\ |
\ 1
\ 1
\ I
\ I
\ I
A I
I
1
]

After use SN \

L

Cleanup and Disposal'/ \Em\ergenC)‘l Procedures
“ Y

Gecontaminate work area [ ]

Gispose of waste in a designated, sealed containe)

Gemove and decontaminate PPE]

Click to download full resolution via product page

Caption: Safe handling workflow for Tetrakis(dimethylamino)zirconium.
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Toxicological Information

The toxicological properties of TDMAZ have not been fully investigated.[5] However, exposure
can cause coughing, headache, and nausea upon inhalation, and severe burns upon skin
contact.[1] Eye contact can lead to serious eye damage.[1]

Disposal Considerations

Waste material should be disposed of in accordance with local, state, and federal regulations. It
is crucial to prevent TDMAZ from entering drains or public waters.[1]

This guide provides a foundational understanding of the safety precautions necessary for
handling Tetrakis(dimethylamino)zirconium. Researchers must always consult the most up-
to-date Safety Data Sheet provided by the supplier before use and adhere to all institutional
safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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